Ethyl 2-(3-bromo-2-chloro-4,5-difluorobenzoyl)acetate

• Molecular Formula: C11H8BrClF2O3
• Molecular Weight: 341.53 g/mol
• IUPAC Name: ethyl 3-(3-bromo-2-chloro-4,5-difluorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C11H8BrClF2O3/c1-2-18-8(17)4-7(16)5-3-6(14)11(15)9(12)10(5)13/h3H,2,4H2,1H3
• InChI Key: PLXLBLOMIGWCNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CC(=C(C(=C1Cl)Br)F)F

Description

Ethyl 2-(3-bromo-2-chloro-4,5-difluorobenzoyl)acetate is a useful research compound. Its molecular formula is C11H8BrClF2O3 and its molecular weight is 341.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an emulsion of diethyl 2-(3-bromo-2-chloro-4,5-difluorobenzoyl)malonate (11.44 g) in water (16 ml) was added p-toluenesulfonic acid (15 mg) and refluxed for 3 hours with stirring vigorously. After cooling, the reaction mixture was extracted with dichloromethane. The organic layer was washed with water, dried over anhydrous sodium sulfate and concentrated. The residue was purified by silica gel chromatography eluting with dichloromethane-n-hexane (1:1) to give the title compound (4.56 g), mp 47°-51° C.